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Compound of Interest

Compound Name: Geranyl butyrate

Cat. No.: B1671448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of geranyl butyrate in

fragrance formulation. This document includes its chemical and physical properties, olfactory

profile, and detailed protocols for its incorporation and evaluation in fragrance compositions.

Introduction to Geranyl Butyrate
Geranyl butyrate (CAS No. 106-29-6) is an ester recognized for its pleasant, fruity aroma,

making it a valuable component in the fragrance and flavor industries.[1] It is a synthetic ester

spice with a flavor profile often described as more elegant than geranyl acetate.[2] Naturally,

geranyl butyrate is found in some essential oils, notably Geranium EO.[3] Its unique olfactory

characteristics allow for its use in a variety of fragrance applications, from fine fragrances to

personal care products.[1][4]

Olfactory Profile
Geranyl butyrate possesses a complex and versatile scent profile, characterized by the

following notes:

Primary: Fruity (apple, pear, pineapple, peach), sweet, and rosy.[3][5]

Secondary: Waxy, with subtle green and tropical undertones.[2]
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It is particularly noted for its ability to impart a soft, fruity sweetness to fragrance compositions,

enhancing rosy and other floral notes.[3][6] The odor has a moderate life of approximately 12

hours on a smelling strip.

Applications in Fragrance Formulation
Geranyl butyrate is a versatile ingredient used across various product categories:

Fine Fragrances: Incorporated into floral and fruity accords, particularly in rose and lily-of-

the-valley blends.[2][6]

Personal Care Products: Used in creams, lotions, shampoos, and soaps to add a fresh,

fruity, and floral dimension.[4][5]

Home Fragrance: Suitable for use in candles and air fresheners due to its pleasant aroma

and good dispersibility in wax.[6]

Quantitative Data
The following tables summarize the key quantitative data for geranyl butyrate.

Physical and Chemical Properties
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Property Value Reference(s)

CAS Number 106-29-6 [3]

Molecular Formula C₁₄H₂₄O₂ [5]

Molecular Weight 224.34 g/mol [3]

Appearance Colorless to pale yellow liquid [3][5]

Density ~0.889 - 0.896 g/mL at 25°C [3]

Boiling Point 252°C (485.6°F) [3]

Flash Point 93°C (199.4°F) [3]

Vapor Pressure 0.022 mmHg @ 20°C [3]

Refractive Index 1.455 - 1.462 @ 20°C [3]

Solubility
Insoluble in water; soluble in

alcohol and fragrance oils.

Recommended Usage Levels in Fragrance Concentrates
Usage Level Concentration (%) Application Notes Reference(s)

Trace Levels < 0.1%

Adds brightness to a

fragrance

composition.

Average Usage 0.08% - 0.8%
Provides a clear fruity-

floral character.

Maximum Usage Up to 6.2%

The rosy aspect

becomes more

dominant at higher

concentrations.

Note: The odor detection threshold for geranyl butyrate is not widely reported in scientific

literature. However, its taste threshold is noted at 5 ppm, with characteristics of being sweet,

fruity, green, and slightly floral with a tropical fruit aftertaste.
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Experimental Protocols
The following protocols provide detailed methodologies for the incorporation and evaluation of

geranyl butyrate in fragrance formulations.

Protocol for Formulation of a Simple Eau de Toilette
Objective: To create a simple floral-fruity Eau de Toilette (EDT) to evaluate the olfactory

contribution of geranyl butyrate.

Materials:

Geranyl Butyrate

Perfumery alcohol (e.g., Specially Denatured (SD) Alcohol 40-B, 190 proof)

A simple fragrance base (e.g., a blend of Linalool, Hedione®, and Galaxolide®)

Glass beakers and stirring rods

Digital scale (accurate to 0.001g)

Glass storage bottles

Procedure:

Prepare a 10% Dilution of Geranyl Butyrate:

Weigh 1g of geranyl butyrate.

Add 9g of perfumery alcohol.

Mix gently until fully dissolved. This dilution allows for more precise dosing in the final

formulation.

Prepare the Fragrance Concentrate:

In a clean glass beaker, combine the components of the fragrance base. For a simple

base, you might start with:
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Linalool: 3 parts

Hedione®: 5 parts

Galaxolide® (50% in IPM): 2 parts

To this base, add the 10% geranyl butyrate dilution. A starting point could be to have

geranyl butyrate constitute 1-5% of the final fragrance concentrate. For a 10g batch of

concentrate with a target of 2% geranyl butyrate, you would add 2g of the 10% dilution

(which contains 0.2g of pure geranyl butyrate).

Gently stir the concentrate until homogenous.

Prepare the Eau de Toilette:

For an EDT with a 10% fragrance load, weigh 1g of the fragrance concentrate.

Add 9g of perfumery alcohol.

Stir until the concentrate is fully dissolved.

Maceration:

Store the prepared EDT in a sealed glass bottle in a cool, dark place for at least 48 hours.

This allows the fragrance notes to meld and stabilize.

Protocol for Sensory Evaluation
Objective: To assess the olfactory characteristics and performance of the geranyl butyrate-

containing fragrance.

Materials:

Prepared Eau de Toilette

Standard fragrance smelling strips

A panel of at least 5-10 trained or naive assessors
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A well-ventilated, odor-neutral environment

Procedure:

Sample Preparation:

Dip smelling strips into the prepared EDT, ensuring they are saturated but not dripping.

Allow the alcohol to evaporate for approximately 10-15 seconds.

Evaluation:

Present the smelling strips to the panelists.

Ask them to evaluate the scent at three key time points:

Top Notes (0-5 minutes): Initial impression of the fragrance.

Heart Notes (15-60 minutes): The main character of the fragrance.

Base Notes (2+ hours): The dry-down and lasting impression.

Panelists should be instructed to describe the scent profile, noting the fruity, floral, and

other characteristics. A questionnaire can be provided to standardize feedback, with

scales for intensity, pleasantness, and specific scent descriptors.

Data Analysis:

Compile the descriptions and ratings from the panelists.

Analyze the data to determine the consensus on the olfactory contribution of geranyl
butyrate to the fragrance.

Protocol for Accelerated Stability Testing
Objective: To evaluate the stability of the fragrance formulation under stressed conditions.

Materials:
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Prepared Eau de Toilette in sealed glass bottles

An oven capable of maintaining a constant temperature (e.g., 40°C)

A light exposure chamber or access to a window with direct sunlight

A refrigerator or cold storage (e.g., 4°C)

Control samples stored at room temperature in the dark

Procedure:

Sample Storage:

Place samples of the EDT under the following conditions for a period of 4-8 weeks:

Elevated Temperature: 40°C in an oven.

Light Exposure: In a light chamber or exposed to natural sunlight.

Cold Temperature: 4°C in a refrigerator.

Control: Room temperature (approx. 20-22°C) in the dark.

Weekly Evaluation:

Once a week, remove a small aliquot from each sample.

Evaluate for any changes in:

Color: Visual inspection against the control.

Clarity: Check for any precipitation or cloudiness.

Odor: Olfactory evaluation on a smelling strip compared to the control. Note any

changes in the scent profile, such as the emergence of off-notes.

Data Recording:
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Record all observations in a detailed log. Note the date, storage condition, and any

observed changes.

Visualizations
General Olfactory Signaling Pathway
The following diagram illustrates the signal transduction cascade that occurs upon the binding

of an odorant molecule, such as geranyl butyrate, to an olfactory receptor.
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Caption: The olfactory signal transduction pathway.

Experimental Workflow for Fragrance Formulation and
Evaluation
The following diagram outlines the key steps in the process of formulating a fragrance with

geranyl butyrate and subsequently evaluating its performance.
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Caption: Workflow for fragrance formulation and evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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